Cas no 851093-59-9 (3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate)

3-Methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate is a specialized organic compound featuring a pyrazole core functionalized with a 4-nitrobenzenesulfonyl group and esterified with a 3,4-diethoxybenzoate moiety. Its structural complexity offers potential utility in synthetic chemistry, particularly as an intermediate in the development of pharmacologically active molecules or advanced materials. The presence of electron-withdrawing (nitro, sulfonyl) and electron-donating (ethoxy) groups enhances its reactivity in selective transformations. This compound may exhibit stability under controlled conditions, making it suitable for further derivatization. Its precise applications depend on specific research or industrial contexts, where its multifunctional design could enable tailored synthetic pathways.
3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate structure
851093-59-9 structure
Product Name:3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
CAS No:851093-59-9
MF:C27H25N3O8S
MW:551.567705869675
CID:6418645
PubChem ID:3597727
Update Time:2025-05-20

3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
    • AKOS001498950
    • F0605-0469
    • 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
    • 851093-59-9
    • [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 3,4-diethoxybenzoate
    • Benzoic acid, 3,4-diethoxy-, 3-methyl-4-[(4-nitrophenyl)sulfonyl]-1-phenyl-1H-pyrazol-5-yl ester
    • Inchi: 1S/C27H25N3O8S/c1-4-36-23-16-11-19(17-24(23)37-5-2)27(31)38-26-25(18(3)28-29(26)20-9-7-6-8-10-20)39(34,35)22-14-12-21(13-15-22)30(32)33/h6-17H,4-5H2,1-3H3
    • InChI Key: NKEPVYBJWBCMQB-UHFFFAOYSA-N
    • SMILES: C(OC1N(C2=CC=CC=C2)N=C(C)C=1S(C1=CC=C([N+]([O-])=O)C=C1)(=O)=O)(=O)C1=CC=C(OCC)C(OCC)=C1

Computed Properties

  • Exact Mass: 551.13623594g/mol
  • Monoisotopic Mass: 551.13623594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10
  • Complexity: 924
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 151Ų

3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate Pricemore >>

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Additional information on 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate

Comprehensive Overview of 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate (CAS No. 851093-59-9)

The compound 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate (CAS No. 851093-59-9) is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a 4-nitrobenzenesulfonyl group and a 3,4-diethoxybenzoate moiety in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in drug discovery and development. The 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate is no exception, as its structural complexity offers opportunities for modulating biological activity. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics that are currently trending in scientific literature and AI-driven research platforms.

The synthesis of CAS No. 851093-59-9 involves multi-step organic reactions, including sulfonylation and esterification, which are critical for achieving high purity and yield. The 4-nitrobenzenesulfonyl group enhances the compound's reactivity, making it a valuable intermediate for further chemical modifications. This aligns with the growing interest in custom synthesis and building blocks for drug development, as evidenced by frequent searches in academic and industrial databases.

From an applications perspective, 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate has been explored in the context of photodynamic therapy and fluorescence labeling, owing to its aromatic and electron-withdrawing properties. These areas are gaining traction due to advancements in cancer research and diagnostic imaging, which are frequently searched topics in AI-powered scientific engines.

Another notable aspect of this compound is its potential role in material science. The incorporation of 3,4-diethoxybenzoate into polymer matrices or coatings can impart unique thermal and optical properties, a topic of interest for researchers working on smart materials and nanotechnology. This aligns with the broader trend of integrating organic compounds into advanced functional materials, a hot topic in both academia and industry.

Quality control and analytical characterization of CAS No. 851093-59-9 are critical for ensuring its suitability in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound validation, reflecting the importance of robust analytical workflows.

In summary, 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate (CAS No. 851093-59-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it a valuable candidate for further exploration in drug discovery, material science, and diagnostic applications. As research continues to evolve, this compound is likely to remain a focal point for innovation and development.

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